Cas no 2580220-71-7 (5-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybenzoic acid)

• Product Name: 5-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybenzoic acid
• CAS No: 2580220-71-7
• MF: C₂₃H₁₈ClNO₅
• MW: 423.845725536346
• CID: 5660996
• PubChem ID: 165890707
• Update Time: 2025-11-06

5-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27728850
• 5-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybenzoic acid
• 2580220-71-7
• 5-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybenzoic acid

• Inchi： 1S/C23H18ClNO5/c1-29-21-11-20(17(22(26)27)10-19(21)24)25-23(28)30-12-18-15-8-4-2-6-13(15)14-7-3-5-9-16(14)18/h2-11,18H,12H2,1H3,(H,25,28)(H,26,27)
• InChI Key： FKHAWYLLCLGZNZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=C1OC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 423.0873504g/mol
• Monoisotopic Mass: 423.0873504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 84.9Ų

Additional information on 5-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybenzoic acid

Recent Advances in the Study of 5-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybenzoic acid (CAS: 2580220-71-7)

The compound 5-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybenzoic acid (CAS: 2580220-71-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and chloro-methoxybenzoic acid backbone, has shown promising applications in peptide synthesis, drug development, and material science. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), offering stability under basic conditions and ease of removal under mild conditions. The presence of the chloro and methoxy substituents on the benzoic acid moiety further enhances its reactivity and potential for derivatization, making it a versatile building block in medicinal chemistry.

Recent studies have focused on the synthesis and optimization of 5-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybenzoic acid to improve its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC), have been employed to characterize the compound and ensure its suitability for high-throughput screening. Researchers have also explored its potential as a precursor for the development of novel bioactive molecules, particularly in the context of antimicrobial and anti-inflammatory agents. The chloro and methoxy functional groups are hypothesized to contribute to the compound's bioactivity by interacting with key biological targets, such as enzymes and receptors involved in inflammatory pathways.

In addition to its pharmaceutical applications, 5-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybenzoic acid has been investigated for its role in the development of advanced materials. Its ability to form stable amide bonds and participate in click chemistry reactions has made it a valuable component in the design of polymeric materials and hydrogels. These materials have potential applications in drug delivery systems, tissue engineering, and biosensors. The compound's compatibility with various solvents and its thermal stability further enhance its utility in material science, enabling the fabrication of robust and functional materials with tailored properties.

Despite these advancements, challenges remain in the large-scale production and application of 5-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybenzoic acid. Issues such as cost-effectiveness, scalability, and environmental impact of its synthesis need to be addressed to facilitate its widespread adoption in industrial and clinical settings. Future research directions may include the development of greener synthetic routes, the exploration of its biological activity in vivo, and the optimization of its physicochemical properties for specific applications. Collaborative efforts between chemists, biologists, and material scientists will be crucial to unlocking the full potential of this compound in addressing unmet medical and technological needs.

In conclusion, 5-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybenzoic acid (CAS: 2580220-71-7) represents a promising candidate for diverse applications in chemical biology and pharmaceutical research. Its unique structural features and functional versatility make it a valuable tool for drug discovery, material science, and beyond. Continued investigation into its properties and applications will undoubtedly yield new insights and opportunities for innovation in these fields.